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Toxicity and Efficacy Data of Tioxazafen

The table below summarizes the key toxicity parameters of Tioxazafen against two major plant-parasitic

nematodes, based on laboratory and greenhouse experiments [1] [2] [3].

Parameter Meloidogyne incognita Rotylenchulus reniformis

24-hour EC₅₀ (Motility) 57.69 µg/mL 59.64 µg/mL

48-hour EC₅₀ (Motility) 47.15 µg/mL 47.25 µg/mL

24-hour EC₉₀ (Motility) 84.95 µg/mL 111.30 µg/mL

Paralysis at 27.0 µg/mL
(24h)

8% immotile 22% immotile

Paralysis at 27.0 µg/mL
(48h)

37% immotile 31% immotile

Effect on Hatch (3-day
exposure)

Suppressed at ≥ 2.7 µg/mL Suppressed at ≥ 2.7 µg/mL
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Parameter Meloidogyne incognita Rotylenchulus reniformis

Recovery after 24h
exposure to EC₅₀

No recovery; mortality increased No recovery; mortality
unchanged

Impact on Infectivity Reduced after 24h exposure to low
concentrations (0.38 - 47.15 µg/mL)

Reduced after 24h exposure
to 47.25 µg/mL

Detailed Experimental Protocols

The data was generated using the following standardized methodologies [2] [3]:

Nematode Motility Assay: Second-stage juveniles (J2) of M. incognita and mixed life stages of R.
reniformis were exposed to various concentrations of Tioxazafen in water solutions (0.0 to 27.03

µg/mL) for 2, 24, and 48 hours. The experiments were performed in 24-well tissue culture plates at
28°C. Motile and immotile nematodes were counted visually using an inverted compound microscope,

and EC values were determined through probit analysis.
Egg Hatch Inhibition Assay: Freshly collected eggs of both nematode species were treated with the

same range of Tioxazafen concentrations for 3 days. The number of hatched J2 was recorded daily,
and the percent hatch was calculated.

Recovery Assay: Nematodes were treated for 24 hours with their respective 48-hour EC₅₀ values of
Tioxazafen, rinsed thoroughly with distilled water, and then transferred to clean water. Motility was

assessed 24 and 48 hours after the rinse to check for recovery.
Infectivity Assay: Nematodes were exposed to sub-lethal concentrations of Tioxazafen (dilutions of

the 48-hour EC₅₀) for 24 hours. These treated nematodes were then inoculated onto 2-week-old
tomato seedlings in a greenhouse. Infectivity was evaluated three weeks post-inoculation by counting

root galls (M. incognita) or stained females (R. reniformis).

The following diagram illustrates the workflow of these experiments:
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Key Conclusions for Researchers

Similar Intrinsic Toxicity: The 24-hour and 48-hour EC₅₀ values for motility are remarkably similar
for both nematode species, suggesting a comparable level of intrinsic sensitivity to Tioxazafen's

primary mode of action, which is the disruption of ribosomal activity [2] [3].
Irreversible Effect: The lack of recovery in motility after rinsing and removing the nematicide is a

critical finding. It indicates that the toxic effect of Tioxazafen is largely irreversible, leading to
progressive or sustained mortality [1].

Multi-faceted Nematicidal Action: Tioxazafen demonstrates a multi-pronged effect by not only
paralyzing juveniles but also suppressing egg hatch and reducing the ability of surviving nematodes

to infect plant roots, which is crucial for long-term crop protection [2].
Differential Field Efficacy Requirement: Although the in vitro toxicity is similar, the study notes that

a greater application rate may be needed to suppress R. reniformis infection in tomatoes compared to
*M. incognita*. This highlights the importance of considering species-specific interactions with the

host plant and soil environment when designing field application strategies [1] [3].

In Summary

Tioxazafen is an effective seed-applied nematicide with similar and irreversible toxic effects on M.

incognita and R. reniformis. Its activity extends beyond motility to include hatch suppression and reduced

infectivity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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